Endo-7-tert-butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate

• IUPAC Name: 7-O-tert-butyl 2-O-methyl (1S,2S,4R)-7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate
• InChI: InChI=1S/C13H21NO4/c1-13(2,3)18-12(16)14-8-5-6-10(14)9(7-8)11(15)17-4/h8-10H,5-7H2,1-4H3/t8-,9+,10+/m1/s1
• InChI Key: ZBESKVIRYNQXCD-UTLUCORTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC1C(C2)C(=O)OC
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@@H]2CC[C@H]1[C@H](C2)C(=O)OC
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

Synthesis Analysis

The synthesis of Endo-7-tert-butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate involves straightforward methods. For example, intramolecular cyclization of syn-4-N-methylaminocyclohexane 1,2-epoxide yields exo-7-methyl-7-azabicyclo[2.2.1]heptan-2-ol as the sole product.

Molecular Structure Analysis

The molecular structure of Endo-7-tert-butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate consists of a bicyclic system with a tert-butyl group and a methyl group. The compound adopts a conformation consistent with its name, with the tert-butyl substituent in an endo position.

Scientific Research Applications

Synthesis and Derivative Formation

Endo-7-tert-butyl 2-methyl 7-azabicyclo[2.2.1]heptane-2,7-dicarboxylate and its derivatives are primarily used in the synthesis of complex chemical structures. Hart and Rapoport (1999) describe the synthesis of a glutamic acid analogue from L-serine using a compound from this family. The synthesis involves multiple steps, including a tandem Wittig/Michael reaction and iodosulfonamidation, demonstrating the compound's utility in creating structurally complex and functionally diverse molecules (Hart & Rapoport, 1999).

Applications in Stereochemistry and Chiral Synthesis

The compound is also instrumental in creating enantiomerically pure derivatives, as described by Pandey, Dey, and Fernandes (2013). Their work showcases a scalable approach to synthesizing enantiomerically pure derivatives, utilizing a related compound as a starting material. This research underscores the compound's significance in chiral synthesis and stereochemistry (Pandey, Dey, & Fernandes, 2013).

Utility in Conformational Analysis and Chemical Probing

Compounds in this class are also valuable in conformational analysis. Ramanaiah, Zhu, Klein-Stevens, and Trudell (1999) synthesized both exo and endo stereoisomers of a closely related compound, highlighting its utility in stereochemical assignments and conformational studies (Ramanaiah et al., 1999). Such studies are crucial for understanding the spatial arrangement of atoms in molecules and can have broad implications in chemical and pharmaceutical research.

Safety and Hazards

Safety information can be found in the Material Safety Data Sheet (MSDS) provided by the manufacturer. Always handle chemicals with proper precautions and follow safety guidelines.